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Introduction
5-Carboxycytidine (5caC) is a pivotal modified nucleobase in the field of epigenetics,

representing the final oxidation product of 5-methylcytosine (5mC) in the active DNA

demethylation pathway.[1][2] This process is mediated by the Ten-Eleven Translocation (TET)

family of dioxygenases, which iteratively oxidize 5mC to 5-hydroxymethylcytosine (5hmC), 5-

formylcytosine (5fC), and finally 5caC.[3][4] Subsequently, 5caC is recognized and excised by

Thymine DNA Glycosylase (TDG), initiating the base excision repair (BER) pathway to restore

an unmodified cytosine.[1][5] Beyond its role as a transient intermediate, emerging evidence

suggests that 5caC itself may function as a stable epigenetic mark, influencing DNA-protein

interactions and gene regulation.[6][7]

Synthetic oligonucleotides containing 5caC are indispensable tools for elucidating the intricate

mechanisms of DNA demethylation, identifying and characterizing 5caC-binding proteins, and

developing novel therapeutic strategies targeting epigenetic pathways. This guide provides
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detailed application notes and experimental protocols for the effective use of 5caC-modified

oligonucleotides in research and drug development.

Key Applications of 5caC-Containing
Oligonucleotides
Synthetic oligonucleotides incorporating 5caC offer a versatile platform for a range of

applications, including:

Studying DNA Demethylation: Probing the kinetics and mechanisms of TET enzymes and

the subsequent excision of 5caC by TDG.

Investigating DNA-Protein Interactions: Identifying and characterizing proteins that

specifically recognize and bind to 5caC, acting as "readers" of this epigenetic mark.

Modulating Enzyme Activity: Serving as substrates or inhibitors for enzymes involved in the

DNA demethylation pathway, aiding in drug screening and development.

Cellular and In Vivo Studies: Investigating the cellular uptake, stability, and biological effects

of 5caC-containing nucleic acids.

Quantitative Data Summary
The following tables summarize key quantitative data related to the enzymatic processing and

recognition of 5caC.

Table 1: Kinetic Parameters of TET Enzymes

Substrate Enzyme
Relative Oxidation
Rate

Reference

5mC TET2 High [1]

5hmC TET2
4.9- to 6.3-fold lower

than 5mC
[1]

5fC TET2
7.8- to 12.6-fold lower

than 5mC
[1]
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Table 2: Binding Affinities and Excision Activity of Thymine DNA Glycosylase (TDG)

DNA Substrate
Relative Binding
Affinity to TDG

Excision by TDG Reference

G•U High Yes [8]

G•T Lower than G•U Yes [5]

G•5fC
4- to 7-fold greater

than G•T
Yes [5]

G•5caC
4- to 7-fold greater

than G•T
Yes [5]

G•C No significant binding No [8]

G•5mC No significant binding No [8]

G•5hmC No significant binding No [8]
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Caption: The active DNA demethylation pathway initiated by TET enzymes.
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Proteins

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 15 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3307914/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8005466/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8005466/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8005466/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3307914/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3307914/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3307914/
https://www.benchchem.com/product/b15830359/docs?utm_src=pdf-body-img#a-comprehensive-guide-to-utilizing-synthetic-oligonucleotides-containing-5-carboxycytidine-5cac
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15830359?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesize Biotinylated
5caC-Oligonucleotide Probe

Incubate Probe with
Cell Extract

Prepare Nuclear
or Cell Extract

Streptavidin Bead
Pull-down

Wash to Remove
Non-specific Binders

Elute Bound Proteins

Identify Proteins by
Mass Spectrometry

Validate Interactions
(e.g., EMSA, Western Blot)

Click to download full resolution via product page

Caption: Workflow for pull-down assay to identify 5caC-binding proteins.
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Experimental Protocols
Protocol 1: Synthesis and Purification of 5caC-
Containing Oligonucleotides
This protocol provides a general overview of solid-phase phosphoramidite chemistry for

synthesizing 5caC-containing oligonucleotides. Specific details may vary based on the

synthesizer and reagents used.

Materials:

5caC phosphoramidite (commercially available)

Standard DNA/RNA phosphoramidites (A, C, G, T/U)

Controlled pore glass (CPG) solid support

Activator solution (e.g., ethylthiotetrazole)

Oxidizing solution (e.g., iodine/water/pyridine)

Capping reagents (e.g., acetic anhydride, N-methylimidazole)

Deblocking solution (e.g., trichloroacetic acid in dichloromethane)

Cleavage and deprotection solution (e.g., concentrated ammonium hydroxide)

HPLC purification system with a reverse-phase column

Mass spectrometer for quality control

Procedure:

Automated Solid-Phase Synthesis:

Program the DNA/RNA synthesizer with the desired oligonucleotide sequence,

incorporating the 5caC phosphoramidite at the specified positions.

The synthesis cycle consists of four main steps:
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1. Deblocking: Removal of the 5'-dimethoxytrityl (DMT) protecting group.

2. Coupling: Addition of the next phosphoramidite to the growing chain.

3. Capping: Acetylation of unreacted 5'-hydroxyl groups to prevent the formation of failure

sequences.

4. Oxidation: Conversion of the phosphite triester linkage to a more stable phosphate

triester.

Repeat the cycle until the full-length oligonucleotide is synthesized.

Cleavage and Deprotection:

Transfer the CPG support with the synthesized oligonucleotide to a vial.

Add the cleavage and deprotection solution (e.g., ammonium hydroxide) and incubate at

the recommended temperature and time to cleave the oligonucleotide from the support

and remove the protecting groups from the nucleobases and phosphate backbone.

Purification:

Purify the crude oligonucleotide using reverse-phase HPLC.

Collect the fractions corresponding to the full-length product.

Desalt the purified oligonucleotide using a suitable method (e.g., ethanol precipitation or a

desalting column).

Quality Control:

Confirm the identity and purity of the final product by mass spectrometry (e.g., ESI-MS or

MALDI-TOF) to verify the correct molecular weight.[9][10]

Assess purity by analytical HPLC or capillary gel electrophoresis.

Protocol 2: In Vitro TET Enzyme Activity Assay
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This protocol is designed to measure the activity of TET enzymes on a 5caC-containing

oligonucleotide substrate.

Materials:

Purified recombinant TET enzyme (e.g., TET1, TET2, or TET3 catalytic domain)

5caC-containing single-stranded or double-stranded DNA oligonucleotide

Reaction buffer (e.g., 50 mM HEPES pH 8.0, 50 µM Fe(II)SO4, 1 mM α-ketoglutarate, 2 mM

ascorbic acid, 100 µM ATP)

Quenching solution (e.g., 0.5 M EDTA)

LC-MS/MS system for product analysis

Procedure:

Reaction Setup:

Prepare a reaction mixture containing the TET enzyme, 5caC-oligonucleotide substrate,

and reaction buffer.

Pre-warm the mixture to 37°C.

Initiate the reaction by adding the TET enzyme.

Time-Course Incubation:

Incubate the reaction at 37°C.

At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw aliquots of the reaction

mixture and immediately add the quenching solution to stop the reaction.

Sample Preparation for Analysis:

Digest the oligonucleotide samples to single nucleosides using a cocktail of nucleases

(e.g., DNase I, snake venom phosphodiesterase, and alkaline phosphatase).
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Filter the digested samples to remove proteins.

LC-MS/MS Analysis:

Analyze the nucleoside mixture by LC-MS/MS to quantify the amounts of 5caC and any

potential further oxidation or degradation products.

Monitor the decrease in the 5caC signal over time to determine the rate of the enzymatic

reaction.

Protocol 3: Thymine DNA Glycosylase (TDG) Excision
Assay
This protocol assesses the ability of TDG to excise 5caC from a double-stranded DNA

oligonucleotide.

Materials:

Purified recombinant TDG enzyme

Fluorescently labeled double-stranded oligonucleotide containing a single 5caC:G base pair

Reaction buffer (e.g., 20 mM Tris-HCl pH 8.0, 1 mM EDTA, 1 mM DTT)

Formamide loading buffer

Denaturing polyacrylamide gel (e.g., 15-20%)

Fluorescence gel scanner

Procedure:

Reaction Setup:

Prepare a reaction mixture containing the fluorescently labeled 5caC-oligonucleotide and

TDG reaction buffer.

Initiate the reaction by adding the TDG enzyme.
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Incubation:

Incubate the reaction at 37°C for a specified time (e.g., 30-60 minutes).

Reaction Termination and Abasic Site Cleavage:

Stop the reaction by adding NaOH to a final concentration of 0.1 M and heating at 90°C for

10 minutes. This cleaves the DNA backbone at the abasic site created by TDG.

Alternatively, the reaction can be stopped by adding formamide loading buffer.

Gel Electrophoresis:

Add formamide loading buffer to the samples, heat at 95°C for 5 minutes, and then place

on ice.

Separate the DNA fragments on a denaturing polyacrylamide gel.

Analysis:

Visualize the gel using a fluorescence scanner.

The excised product will appear as a shorter, faster-migrating band compared to the full-

length substrate.

Quantify the band intensities to determine the percentage of 5caC excision.

Protocol 4: Electrophoretic Mobility Shift Assay (EMSA)
for 5caC-Protein Interactions
EMSA is used to detect the binding of proteins to a 5caC-containing DNA probe.[11][12][13]

Materials:

Labeled (e.g., biotin or fluorescent) double-stranded 5caC-containing oligonucleotide probe

Unlabeled competitor oligonucleotides (with and without 5caC)
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Nuclear extract or purified protein of interest

Binding buffer (e.g., 10 mM Tris-HCl pH 7.5, 50 mM KCl, 1 mM DTT, 5% glycerol)

Poly(dI-dC) as a non-specific competitor

Native polyacrylamide gel (e.g., 4-6%)

TBE or similar electrophoresis buffer

Detection system appropriate for the label (e.g., chemiluminescence for biotin, fluorescence

scanner)

Procedure:

Binding Reaction:

In a microcentrifuge tube, combine the nuclear extract or purified protein, poly(dI-dC), and

binding buffer.

For competition assays, add the unlabeled competitor oligonucleotide at this stage and

incubate for 10-15 minutes on ice.

Add the labeled 5caC probe and incubate for a further 20-30 minutes on ice or at room

temperature.

Electrophoresis:

Load the samples onto a pre-run native polyacrylamide gel.

Run the gel at a constant voltage in a cold room or with a cooling system.

Detection:

For biotin-labeled probes, transfer the DNA to a nylon membrane and detect using a

streptavidin-HRP conjugate and a chemiluminescent substrate.

For fluorescently labeled probes, visualize the gel directly using a fluorescence scanner.
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Analysis:

A "shifted" band, which migrates slower than the free probe, indicates a protein-DNA

complex.

The specificity of the interaction is confirmed if the shifted band is diminished by the

unlabeled 5caC-containing competitor but not by a competitor lacking 5caC.

Protocol 5: Cellular Delivery of 5caC Oligonucleotides
This protocol provides a general method for introducing synthetic 5caC oligonucleotides into

cultured cells.

Materials:

Fluorescently labeled 5caC-containing oligonucleotide

Cultured mammalian cells

Appropriate cell culture medium

Transfection reagent (e.g., lipid-based reagent) or electroporation system

Phosphate-buffered saline (PBS)

Fluorescence microscope or flow cytometer

Procedure:

Cell Seeding:

Seed the cells in a suitable culture vessel (e.g., multi-well plate or culture dish) to achieve

the desired confluency on the day of transfection.

Transfection/Delivery:

Lipid-based Transfection:
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Dilute the fluorescently labeled 5caC oligonucleotide and the transfection reagent

separately in serum-free medium.

Combine the diluted oligonucleotide and transfection reagent and incubate to allow

complex formation.

Add the complexes to the cells and incubate for the recommended time.

Electroporation:

Resuspend the cells in the appropriate electroporation buffer.

Add the fluorescently labeled 5caC oligonucleotide.

Transfer the cell-oligonucleotide mixture to an electroporation cuvette and apply the

electrical pulse using an electroporator.

Post-Transfection Incubation:

After the delivery period, replace the medium with fresh, complete culture medium.

Incubate the cells for a desired period (e.g., 24-48 hours) to allow for cellular processes to

occur.

Analysis of Uptake:

Wash the cells with PBS to remove any extracellular oligonucleotides.

Analyze the cellular uptake of the fluorescently labeled 5caC oligonucleotide by:

Fluorescence Microscopy: To visualize the subcellular localization of the

oligonucleotide.

Flow Cytometry: To quantify the percentage of cells that have taken up the

oligonucleotide and the relative amount of uptake per cell.

Conclusion
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Synthetic oligonucleotides containing 5-Carboxycytidine are powerful tools for advancing our

understanding of epigenetic regulation and for the development of novel therapeutics. The

detailed protocols and application notes provided in this guide offer a solid foundation for

researchers to design and execute robust experiments. By leveraging these methodologies,

the scientific community can further unravel the complex roles of 5caC in health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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